1-(3-Chlorophenyl)-4-[2-methoxy-4-(methylsulfanyl)benzoyl]piperazine

• Molecular Formula: C19H21ClN2O2S
• Molecular Weight: 376.9 g/mol
• IUPAC Name: [4-(3-chlorophenyl)piperazin-1-yl]-(2-methoxy-4-methylsulfanylphenyl)methanone
• InChI: InChI=1S/C19H21ClN2O2S/c1-24-18-13-16(25-2)6-7-17(18)19(23)22-10-8-21(9-11-22)15-5-3-4-14(20)12-15/h3-7,12-13H,8-11H2,1-2H3
• InChI Key: KQKLHZNPSHODJI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)SC)C(=O)N2CCN(CC2)C3=CC(=CC=C3)Cl

Description

1-(3-Chlorophenyl)-4-[2-methoxy-4-(methylsulfanyl)benzoyl]piperazine is a piperazine derivative featuring a 3-chlorophenyl group and a 2-methoxy-4-(methylsulfanyl)benzoyl substituent.

Preparation Methods

Synthetic Routes:

Reaction Conditions:

Industrial Production:

Chemical Reactions Analysis

Piperazine Ring Functionalization

The piperazine nitrogen atoms serve as key sites for alkylation and acylation reactions, enabling structural diversification:

N-Alkylation

Reaction with alkyl halides (e.g., 1-bromo-3-chloropropane) under basic conditions produces quaternary ammonium derivatives. For example:

• Reagents : 1-Bromo-3-chloropropane, xylene solvent, 0–10°C

• Product : 1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine hydrochloride

This reaction is critical for extending the compound’s pharmacological scaffold (e.g., in antipsychotic agent synthesis) .

Acylation

The benzoyl group at the 4-position can be replaced via nucleophilic acyl substitution:

• Reagents : Activated carboxylic acid derivatives (e.g., acid chlorides)

• Product : Substituted piperazine amides with modified electronic properties

Aromatic Ring Modifications

Both the 3-chlorophenyl and benzoyl-linked aryl groups undergo electrophilic substitutions:

Chlorophenyl Group

The electron-withdrawing chlorine atom directs electrophilic substitution to the para position:

• Reaction Type : Nitration, sulfonation, or halogenation

• Conditions : HNO₃/H₂SO₄ (nitration), SO₃ (sulfonation)

Benzoyl-Linked Aryl Group

The 2-methoxy-4-(methylsulfanyl)benzoyl moiety participates in:

• Demethylation : HBr/acetic acid removes the methoxy group, yielding a phenolic derivative.

• Methylsulfanyl Oxidation : mCPBA oxidizes the –SMe group to sulfoxide (–SO–) or sulfone (–SO₂–) .

Methylsulfanyl Group Reactivity

The –SMe group enables sulfur-specific transformations:

Reaction Type	Reagents/Conditions	Product	Application
Oxidation	mCPBA, H₂O₂	Sulfoxide or sulfone derivatives	Modulate solubility/bioavailability
Nucleophilic Substitution	Alkyl halides, Cu(I) catalysts	Thioether derivatives	Introduce lipophilic side chains

These modifications alter electronic and steric properties, impacting binding affinity to biological targets .

Benzoyl Group Transformations

The ketone functionality in the benzoyl group supports reductions and condensations:

• Reduction : NaBH₄ or LiAlH₄ reduces the ketone to a secondary alcohol.

• Condensation : Reacts with hydrazines to form hydrazones, useful in metal-chelation studies.

Comparative Reactivity Table

Key reactions and their synthetic utility:

Reaction Site	Reaction Type	Example Reagents	Product Application	Source
Piperazine N-atoms	Alkylation	1-Bromo-3-chloropropane	Antipsychotic agent intermediates
3-Chlorophenyl ring	Electrophilic substitution	HNO₃/H₂SO₄	Nitro derivatives for SAR studies
Methylsulfanyl group	Oxidation	mCPBA	Sulfoxide prodrug formulations
Benzoyl carbonyl	Reduction	NaBH₄	Alcohol derivatives for prodrugs

Mechanistic Insights

• Piperazine Alkylation : Proceeds via SN2 mechanism, favored by polar aprotic solvents (e.g., xylene) and low temperatures to minimize side reactions .

• Sulfanyl Oxidation : Follows a two-step radical pathway, with sulfoxide formation kinetically favored over sulfone .

• Aromatic Nitration : Directed by the –Cl group’s meta/para-directing effects, confirmed by computational studies .

Scientific Research Applications

Biology and Medicine:

Mechanism of Action

Targets and Pathways:

Comparison with Similar Compounds

Pharmacological and Functional Differences

• Electron-Donating vs. Electron-Withdrawing Groups: The target compound’s 2-methoxy and 4-methylsulfanyl groups are electron-donating, increasing electron density on the benzoyl ring. This contrasts with chlorophenyl or chloropropyl substituents (electron-withdrawing), which reduce electron density and may alter receptor binding . Methylsulfanyl vs.
• Biological Activity: Anticancer Potential: The benzoyl-substituted derivatives (e.g., ) show cytotoxicity against cancer cells, suggesting the target compound may share similar mechanisms. The methylsulfanyl group could modulate oxidative stress pathways . CNS Modulation: mCPP () acts as a serotonin receptor ligand. The benzoyl group in the target compound may sterically hinder receptor binding but improve selectivity for specific 5-HT subtypes .

Biological Activity

1-(3-Chlorophenyl)-4-[2-methoxy-4-(methylsulfanyl)benzoyl]piperazine is a compound of interest due to its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This article aims to provide a comprehensive overview of its biological activity, including relevant research findings, case studies, and data tables.

Chemical Structure and Properties

The compound features a piperazine core substituted with a 3-chlorophenyl group and a benzoyl moiety containing both methoxy and methylsulfanyl groups. Its molecular formula is $C_{16}H_{18}ClN_{2}O_{2}S$, with a molecular weight of approximately 340.84 g/mol.

Research indicates that compounds with similar structures often interact with various biological targets, including receptors and enzymes. The presence of the piperazine ring suggests potential interactions with neurotransmitter receptors, while the chloro and methoxy substituents may enhance binding affinity or selectivity.

Antiviral Activity

Recent studies have highlighted the antiviral potential of related compounds, suggesting that 1-(3-Chlorophenyl)-4-[2-methoxy-4-(methylsulfanyl)benzoyl]piperazine may exhibit similar properties. For instance, compounds with methoxy groups have shown increased activity against viral targets due to enhanced lipophilicity and receptor binding capabilities .

Antimicrobial Activity

The compound's structure suggests possible antimicrobial properties. Research has demonstrated that derivatives containing chlorophenyl groups often possess significant antibacterial activity against strains such as E. coli and S. aureus. This is attributed to their ability to disrupt bacterial cell membranes or inhibit essential metabolic pathways .

Compound	Target Bacteria	Minimum Inhibitory Concentration (MIC)
1-(3-Chlorophenyl)-4-[2-methoxy-4-(methylsulfanyl)benzoyl]piperazine	E. coli	X µg/mL
1-(3-Chlorophenyl)-4-[2-methoxy-4-(methylsulfanyl)benzoyl]piperazine	S. aureus	Y µg/mL

(Note: Specific MIC values need to be derived from experimental data.)

Cytotoxicity

Preliminary cytotoxicity assays indicate that similar compounds exhibit varying degrees of cytotoxic effects against cancer cell lines. The presence of the chloro group is often associated with enhanced anticancer activity due to its electron-withdrawing properties, which can influence the compound's reactivity and interaction with cellular targets .

Study 1: Antiviral Efficacy

A study evaluating the antiviral efficacy of structurally related compounds found that certain derivatives exhibited significant inhibition of viral replication in vitro. The results suggested that modifications in the benzoyl moiety could enhance bioactivity against specific viral strains .

Study 2: Antimicrobial Testing

In a comparative study assessing the antimicrobial effects of various piperazine derivatives, it was found that those containing halogenated phenyl groups showed promising results against both gram-positive and gram-negative bacteria. The study concluded that further exploration into structure-activity relationships (SAR) could yield more potent antimicrobial agents .

Q & A

Q. Methodology :

• Synthetic Optimization : The compound can be synthesized via coupling reactions between substituted benzoic acids and N-(3-chlorophenyl)piperazine, using 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC) as a dehydrating agent . Reaction conditions (e.g., solvent choice, temperature, stoichiometry) should be systematically varied to maximize yield. For example, acetonitrile at 85°C for 8 hours was effective for analogous piperazine derivatives .
• Characterization :
  • Nuclear Magnetic Resonance (NMR) : Confirm regiochemistry and purity (e.g., $^1H$, $^{13}C$, and $^{19}F$-NMR for fluorinated analogs) .
  • X-ray Crystallography : Resolve crystal packing and hydrogen-bonding patterns, which influence solubility and stability .
  • High-Resolution Mass Spectrometry (HRMS) : Verify molecular weight and fragmentation patterns .

What role do crystal structure and supramolecular interactions play in modulating biological activity?

Q. Advanced Analysis :

• Hydrogen Bonding : In analogous compounds, C–H⋯O and aromatic stacking interactions form sheets or chains, impacting molecular rigidity and receptor binding. For instance, disordered aroyl rings (e.g., in halogen-substituted derivatives) may reduce binding affinity due to conformational flexibility .
• Disorder Analysis : Use occupancy refinement in X-ray data to resolve positional disorder (e.g., 94.2% vs. 5.8% occupancy in a chlorophenyl derivative) . Correlate disorder with thermodynamic stability using differential scanning calorimetry (DSC).
• Bioactivity Implications : Stronger hydrogen-bond networks (e.g., O–H⋯O in hydroxy-substituted analogs) may enhance solubility but reduce membrane permeability .

How should researchers design experiments to evaluate pharmacological activity while addressing toxicity concerns?

Q. Experimental Design :

• In Vitro Screening :
  • Anticancer Activity : Use tubulin polymerization assays (e.g., HCT116 cells) to assess mitotic disruption . Measure IC$_{50}$ values and compare with combretastatin A-4 derivatives.
  • Local Anesthetic Potential : Conduct nerve-block assays in rodent models, monitoring duration and potency relative to lidocaine .
• Toxicity Mitigation :
  • Structural Modifications : Introduce β-cyclodextrin complexes to improve bioavailability and reduce cytotoxicity, though this may dampen activity .
  • Dose-Response Studies : Perform acute toxicity profiling (LD$_{50}$) and subchronic studies to identify safe therapeutic windows .

How can contradictions in substituent effects on bioactivity be resolved?

Q. Data Conflict Resolution :

• Case Study : A 2-fluoro substituent in benzoyl-piperazine derivatives showed strong antimicrobial activity, while 4-chloro analogs exhibited antiarrhythmic effects .
• Approaches :
  • QSAR Modeling : Use comparative molecular field analysis (CoMFA) to map steric/electronic effects of substituents (e.g., electron-withdrawing groups at the 2-position enhance π-π stacking with bacterial targets) .
  • Crystallographic Correlations : Overlay crystal structures with receptor-binding sites (e.g., T-type calcium channels) to identify steric clashes or favorable interactions .
  • Meta-Analysis : Aggregate data from structurally diverse analogs (e.g., methoxy vs. methylsulfanyl groups) to distinguish trends from outliers .

What strategies are effective in improving metabolic stability and pharmacokinetics?

Q. Advanced Optimization :

• Metabolic Profiling :
  • Liver Microsome Assays : Identify major metabolites using LC-MS/MS. For example, methylsulfanyl groups may oxidize to sulfoxides, reducing half-life .
  • CYP Inhibition Screening : Test against CYP3A4/2D6 isoforms to predict drug-drug interactions .
• Structural Tweaks :
  • Bioisosteric Replacement : Substitute methylsulfanyl with trifluoromethyl to enhance metabolic resistance .
  • Prodrug Design : Mask polar groups (e.g., esterify hydroxy moieties) to improve oral absorption .

How can computational tools aid in target identification and mechanistic studies?

Q. Methodology :

• Molecular Docking : Use AutoDock Vina to predict binding poses in serotonin (5-HT$_{2A}$) or dopamine (D$_2$) receptors, leveraging piperazine's flexibility .
• Molecular Dynamics (MD) : Simulate ligand-receptor interactions over 100 ns to assess stability of hydrogen bonds and hydrophobic contacts .
• Network Pharmacology : Map compound-target-pathway networks using STRING or KEGG databases to identify off-target effects (e.g., unintended kinase inhibition) .

What analytical techniques are critical for resolving structural ambiguities in analogs?

Q. Advanced Characterization :

• Dynamic NMR : Resolve rotational barriers in hindered piperazine rings (e.g., atropisomerism in ortho-substituted benzoyl groups) .
• Single-Crystal XRD : Assign absolute configuration of chiral centers (e.g., dihydroxyphenylalanine derivatives) .
• Synchrotron Radiation : Enhance resolution for low-occupancy disordered atoms (e.g., <10% occupancy in iodophenyl analogs) .

How can researchers validate the role of autophagy induction in antitumor mechanisms?

Q. Experimental Workflow :

• Autophagic Flux Assays : Use GFP-LC3 transfection in HCT116 cells to quantify autophagosome formation via fluorescence microscopy .
• Western Blotting : Measure markers like Beclin-1 and p62 to confirm pathway activation .
• Knockdown Studies : Silence ATG5 or ATG7 genes via CRISPR/Cas9 to determine if autophagy is essential for cytotoxicity .